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Compound of Interest

Compound Name: 2-Decanone

cat. No.: B165314

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 2-decanone, along with a detailed experimental protocol for its synthesis.

Core Properties of 2-Decanone

2-Decanone, also known as methyl octyl ketone, is a ketone with the chemical formula
C10H200.[1] It is a colorless to very slight yellow liquid with a characteristic fatty, peachy, and
aldehyde-like aroma.[1][2] This compound is found in various natural sources and is utilized as
a flavoring agent, fragrance ingredient, and as a solvent and intermediate in the synthesis of
pharmaceuticals and agrochemicals.[2][3]

Quantitative Data Summary

The following table summarizes the key quantitative properties of 2-decanone.
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Property Value Source(s)
Molecular Formula C10H200 [L1121[31[4]
Molecular Weight 156.27 g/mol [5]1[6]
CAS Number 693-54-9 [2][4][5][6]
Density 0.825 g/mL at 25 °C [7]

Boiling Point 211 °C [2][7]
Melting Point 35°C [21[7]
Flash Point 86 °C (closed cup)

Refractive Index n20/D 1.425 [2]

Water Solubility Insoluble [21[7]
Vapor Pressure 0.248 mmHg at 25°C [2]

Experimental Protocol: Synthesis of 2-Decanone via
Wacker-Tsuji Oxidation

A common method for the synthesis of 2-decanone is the Wacker-Tsuji oxidation of a terminal
olefin, such as 1-decene.[5] This protocol details the general procedure for this reaction.

Materials:

1-Decene (olefin)

Acetonitrile (CH3CN)

Water (H20)

Palladium(ll) chloride (PdCI2)

Chromium(VI) oxide (CrO3)

Ethyl acetate (EtOAC)
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 Silica gel
e Petroleum ether
Procedure:

» To a stirred solution of 1-decene (0.4 mmol) in a mixture of acetonitrile (3.5 mL) and water
(0.5 mL), add palladium(ll) chloride (3.6 mg, 0.02 mmol, 5 mol%) and chromium(VI) oxide
(20 mg, 0.6 mmol, 0.5 equiv) at room temperature.[5]

o Warm the reaction mixture to 60°C and stir for the specified time in a closed flask.[5]
 After the reaction is complete, filter the mixture through a small pad of silica gel.[5]
e Wash the silica gel pad with ethyl acetate and concentrate the filtrate.[5]

 If necessary, purify the resulting residue by silica gel column chromatography using a
petroleum ether/ethyl acetate mixture as the eluent to afford the pure 2-decanone.[5]

Visualizations

The following diagrams illustrate the logical workflow of the 2-decanone synthesis and a
conceptual representation of its applications.
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Start: Prepare Reactants

ombine

1-Decene
Acetonitrile
Water
PdCI2
CrO3

Heat & Stir

Reaction at 60°C

Filtration through Silica Gel

Concentration of Filtrate

Column Chromatography (Optional)
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End: Pure 2-Decanone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-decanone.
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Caption: Key application areas of 2-decanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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